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Compound of Interest

Compound Name: 2'-Amino-biphenyl-4-carbonitrile

Cat. No.: B1270057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2'-
Amino-biphenyl-4-carbonitrile, a compound of interest in various research and development

applications.

Section 1: Core Molecular Identifiers
2'-Amino-biphenyl-4-carbonitrile is a biphenyl derivative characterized by the presence of an

amino group and a nitrile group on its two phenyl rings. These functional groups contribute to

its specific chemical reactivity and physical properties, making it a valuable building block in

organic synthesis.

The fundamental identity of any chemical compound begins with its molecular formula and

weight. For 2'-Amino-biphenyl-4-carbonitrile, these are:

Molecular Formula: C₁₃H₁₀N₂[1][2][3]

Molecular Weight: 194.23 g/mol [1][2]

These values are crucial for stoichiometric calculations in chemical reactions and for the

interpretation of mass spectrometry data.

To ensure clarity and avoid ambiguity in scientific communication, it is essential to be familiar

with the various names and identifiers for this compound.
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IUPAC Name: 4-(2-aminophenyl)benzonitrile[1][2]

Common Synonyms: 2'-Amino-[1,1'-biphenyl]-4-carbonitrile, 4-(2-aminophenyl)benzonitrile[1]

CAS Number: 75898-35-0[1][4]

The Chemical Abstracts Service (CAS) number is a unique identifier that is universally

recognized in databases and chemical inventories.

Section 2: Physicochemical Properties and Data
A thorough understanding of a compound's physical and chemical properties is paramount for

its handling, application, and the design of experimental protocols.

The following table summarizes key computed properties for 2'-Amino-biphenyl-4-
carbonitrile, providing insights into its behavior at a molecular level.

Property Value Source

Molecular Weight 194.23 g/mol PubChem[1]

Exact Mass 194.084398327 Da PubChem[1]

Molecular Formula C₁₃H₁₀N₂ PubChem[1][2][3]

InChI Key
HOKIEIHVZCGCPS-

UHFFFAOYSA-N
PubChem[2]

SMILES
C1=CC=C(C(=C1)C2=CC=C(

C=C2)C#N)N
PubChem[2]

Diagram of the logical relationship between identifiers and properties:

2'-Amino-biphenyl-4-carbonitrile

Molecular Formula
C₁₃H₁₀N₂

Molecular Weight
194.23 g/mol

CAS Number
75898-35-0

IUPAC Name
4-(2-aminophenyl)benzonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://www.bocsci.com/2-aminobiphenyl-4-carbonitrile-cas-75898-35-0-item-32390.html
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://www.bldpharm.com/products/75898-35-0.html
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://www.bocsci.com/2-aminobiphenyl-4-carbonitrile-cas-75898-35-0-item-32390.html
https://www.keyorganics.net/2-amino-biphenyl-4-carbonitrile-75898-35-0-c13h10n2.html
https://www.bocsci.com/2-aminobiphenyl-4-carbonitrile-cas-75898-35-0-item-32390.html
https://www.bocsci.com/2-aminobiphenyl-4-carbonitrile-cas-75898-35-0-item-32390.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Core identifiers and properties of 2'-Amino-biphenyl-4-carbonitrile.

Section 3: Safety and Handling
As with any laboratory chemical, proper safety precautions are essential when handling 2'-
Amino-biphenyl-4-carbonitrile.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this compound is classified as follows:

Primary Hazard: Corrosive[1].

GHS Classification: Causes serious eye damage[1].

It is imperative to consult the Safety Data Sheet (SDS) for detailed information on handling,

storage, and emergency procedures.

Section 4: Applications in Research and Development
Biphenyl derivatives are of significant interest in medicinal chemistry and materials science.

While specific applications for 2'-Amino-biphenyl-4-carbonitrile are not detailed in the

provided search results, its structure suggests potential as an intermediate in the synthesis of

more complex molecules. For instance, related biphenyl structures are found in compounds

developed as histamine H3 receptor antagonists for the potential treatment of obesity[5]. The

presence of both an amino and a nitrile group offers versatile handles for further chemical

modifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1270057?utm_src=pdf-body-img
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://pubchem.ncbi.nlm.nih.gov/compound/1394500
https://www.benchchem.com/product/b1270057?utm_src=pdf-body
https://en.wikipedia.org/wiki/A-423579
https://www.benchchem.com/product/b1270057?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2'-Amino-biphenyl-4-carbonitrile | C13H10N2 | CID 1394500 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. bocsci.com [bocsci.com]

3. keyorganics.net [keyorganics.net]

4. 75898-35-0|2'-Amino-[1,1'-biphenyl]-4-carbonitrile|BLD Pharm [bldpharm.com]

5. A-423579 - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 2'-Amino-biphenyl-4-
carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270057#2-amino-biphenyl-4-carbonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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